Cas no 4612-26-4 (1,4-Phenylenediboronic acid)

1,4-Phenylenediboronic acid Properties

Names and Identifiers

• 1,4-Benzenediboronic acid
• 1,4-Phenylenediboronic acid
• 4-(Dihydroxyboryl)phenylboronic acid
• 1,4-Phenylenebisboronic acid
• Benzene-1,4-diboronic acid
• 1,4-Phenylenediboronic Acid (contains varying amounts of Anhydride)
• 1,4-Phenylenebis(boronic acid)
• p-Phenylenediboronic Acid
• 1,4-benzeendiboronic acid
• 1,4-Benzendiboronic acid
• 1,4-Phenyldiboronic acid
• 1,4-Phenylenebisboronic
• 4-bis(dihydroxyboryl)benzene
• p-phenyldiboronic acid
• p-phenylenebis(dihydroxyborane)
• p-Benzenediboronic acid
• NSC 25410
• 1,4-Benzenediboronic Acid (contains varying amounts of Anhydride)
• Benzene-1,4-diboronic acid,97%
• DTXSID20963507
• SCHEMBL204921
• [4-(dihydroxyboranyl)phenyl]boronic acid
• NSC-25410
• BCP9000038
• AKOS004116070
• 1,4-Phenylenediboronicacid
• 4612-26-4
• P1358
• FT-0606763
• EN300-7363335
• AM20040523
• BDBM50067903
• 1,4-benzene diboronic acid
• Boronic acid, B,B'-1,4-phenylenebis-
• AB05330
• CHEMBL140916
• benzene-1,4-diyldiboronic acid
• SY025269
• A7211
• Benzene-1,4-diboronic acid, >=95.0%
• 676566-94-2
• 1,4-phenylene diboronic acid
• 1,4 phenyl diboronic acid
• MFCD00236018
• Boronic acid, 1,4-phenylenebis-
• HY-W000938
• (4-boronophenyl)boronic acid
• AS-3100
• NCGC00092017-01
• CS-W000938
• BCP22772
• NSC25410
• BODYVHJTUHHINQ-UHFFFAOYSA-N
• p-phenylenebisboronic acid
• BBL102130
• DB-010277
• STL555929
• +Expand

• MDL： MFCD00236018
• InChIKey： BODYVHJTUHHINQ-UHFFFAOYSA-N
• Inchi： 1S/C6H8B2O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4,9-12H
• SMILES： C1=C(C=CC(=C1)B(O)O)B(O)O
• BRN： 2836921

Computed Properties

• Exact Mass: 166.060869g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.060869g/mol
• Monoisotopic Mass: 166.060869g/mol
• Topological Polar Surface Area: 80.9Ų
• Heavy Atom Count: 12
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -2.95380
• PSA: 80.92000
• Refractive Index: 1.555
• Water Partition Coefficient: Soluble in water 2.5%.
• Boiling Point: 420.1 °C at 760 mmHg
• Melting Point: >350 °C (lit.)
• Flash Point: 207.9 °C
• Color/Form: powder
• Solubility: Uncertain
• Density: 1.3300

1,4-Phenylenediboronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：IRRITANT

1,4-Phenylenediboronic acid Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents